Cas no 927653-49-4 (3-(4-Nitrophenyl)-1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3-(4-Nitrophenyl)-1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
927653-49-4 structure
Product Name:3-(4-Nitrophenyl)-1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:927653-49-4
MF:C17H22BN3O5
MW:359.184684276581
CID:2113144
Update Time:2023-08-04

3-(4-Nitrophenyl)-1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-ethanol
    • SJNOQKIGCFEIPS-UHFFFAOYSA-N
    • 3-(4-nitrophenyl)-1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 3-(4-Nitrophenyl)-1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • Inchi: 1S/C17H22BN3O5/c1-16(2)17(3,4)26-18(25-16)14-11-20(9-10-22)19-15(14)12-5-7-13(8-6-12)21(23)24/h5-8,11,22H,9-10H2,1-4H3
    • InChI Key: SJNOQKIGCFEIPS-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN(CCO)N=C2C2C=CC(=CC=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Topological Polar Surface Area: 102

3-(4-Nitrophenyl)-1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

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